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Compound of Interest

Compound Name:
Bis(ethylamino)-tert-butylamino-s-

triazine

Cat. No.: B042745 Get Quote

Technical Support Center: Optimization of
Terbuthylazine Spray Application
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Bis(ethylamino)-tert-butylamino-s-triazine, commonly known as Terbuthylazine. The

information is designed to address specific issues that may be encountered during

experimental spray applications.

Frequently Asked Questions (FAQs)
Q1: What is the optimal spray volume for Terbuthylazine application?

A1: A minimum spray volume of 50 L/ha is recommended for ground boom applications to

ensure adequate coverage.[1][2] For certain applications, a higher volume of at least 200 L/ha

is suggested, particularly when using fan-type spray tips.[3]

Q2: What are the recommended environmental conditions for spraying Terbuthylazine?

A2: It is crucial to apply Terbuthylazine under specific weather conditions to maximize efficacy

and minimize drift. Avoid spraying when wind speed is less than 3 or greater than 20 kilometers

per hour.[1][2] Applications should be avoided during temperature inversions, which often occur
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in the evening and early morning.[1][4] High temperatures and low relative humidity can

increase the evaporation of spray droplets, leading to reduced deposition and increased drift

potential.[4][5]

Q3: What type of spray nozzle and droplet size should be used?

A3: To minimize spray drift, it is mandatory to use nozzles that produce a COARSE or larger

spray droplet size, according to the ASAE S572 definition.[1][2]

Q4: Are there any soil condition requirements for application?

A4: For best results, apply Terbuthylazine to moist soil or when rain is imminent to aid in its

activation and movement into the weed root zone.[1][6] Do not apply to waterlogged soil.[1][7]

The soil should be free of excessive clods and trash.[2][7]

Q5: Can Terbuthylazine be tank-mixed with other products?

A5: Yes, Terbuthylazine is compatible with several other herbicides and adjuvants, such as

glyphosate, paraquat, and certain surfactants.[1][3][6] However, it is always recommended to

perform a small-scale compatibility test before mixing large quantities.[3] When tank-mixing

with glyphosate-based products, ensure Terbuthylazine is added to the tank last.[3]

Troubleshooting Guide
Issue 1: Poor Weed Control
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Potential Cause Troubleshooting Step

Incorrect Application Timing

Apply pre-emergence to moist soil before weeds

germinate.[1][6] For post-emergence

application, treat small, actively growing weeds.

[7]

Insufficient Soil Moisture

Application requires sufficient rainfall (20-30

mm) within 2-3 weeks to move the herbicide into

the weed root zone.[6][7] If conditions are dry,

efficacy will be reduced.

Weed Resistance

A history of continuous use of triazine herbicides

can lead to resistant weed biotypes.[8] Rotate

with herbicides having different modes of action.

Dense Weed Population or Buried Weeds

Terbuthylazine is mainly absorbed by the roots

and has little effect on established weeds.[3] For

dense infestations, consider cultivation or a

knockdown herbicide prior to application.[1][3]

Weeds buried by cultivation may not be

effectively controlled.[2]

Incorrect Adjuvant Use

For post-emergence applications, the addition of

an adjuvant like Hasten at a concentration of

500mL/100L of water is often required.[1][2]

Issue 2: Crop Injury (Phytotoxicity)
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Potential Cause Troubleshooting Step

Spray Overlap

Avoid overlapping sprays and double spraying

on headlands and corners, especially at higher

application rates.[1][2]

Heavy Rainfall After Application

Intense rain, particularly on ridged soil, can

wash the herbicide into the seed furrow, causing

crop damage.[1][2][6]

Incorrect Sowing Depth

Ensure crops are sown to the recommended

depth (e.g., at least 5 cm for pulse crops) to

protect the seed from the herbicide.[1][2]

High Soil pH

On soils with a pH of 8.0 and above, do not use

higher application rates, as this can lead to

unacceptable crop damage.[1][7]

Use of Certain Seed Treatments

Avoid using fungicide seed treatments that are

known to reduce seedling vigor, as this can

increase susceptibility to herbicide damage.[1]

[6]

Issue 3: Spray Drift
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Potential Cause Troubleshooting Step

High Wind Speeds

Do not apply when wind speeds exceed 20

km/h.[1][2] The ideal wind speed is between 3

and 10 mph.[4][9]

Temperature Inversions

Do not spray during temperature inversions,

which are common in the early morning or late

evening when there is minimal wind.[1][10]

Small Droplet Size

Use nozzles that produce a COARSE or larger

droplet size to reduce the potential for drift.[1][2]

Avoid high pressures that can create fine

droplets.[9]

High Boom Height

Lower the boom height to the minimum

recommended for maintaining proper nozzle

overlap to reduce the distance droplets have to

travel.[5][11]

Unfavorable Weather

High temperatures and low humidity increase

droplet evaporation, leading to smaller droplets

that are more prone to drift.[4][5]

Experimental Protocols & Data
Spray Solution Preparation

Tank Filling: Half-fill the spray tank with clean water and begin agitation.[3]

Product Addition: If using a water-dispersible granule (WG) formulation, pre-mix it in a small

amount of water to form a slurry before adding it to the spray tank. For suspension

concentrate (SC) formulations, shake the container well before use.[3] Add the required

quantity of Terbuthylazine to the tank.

Adjuvant Addition: If required, add the specified adjuvant. For example, Hasten is often

recommended at a rate of 500mL per 100L of water for post-emergence applications.[1][2]
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Final Volume: Top up the tank with water to the desired volume while maintaining agitation.

[3]

Continued Agitation: Ensure continuous agitation during filling and spraying to keep the

product in suspension. If the spray solution is allowed to stand, agitate it thoroughly before

resuming application.[1]

Quantitative Spray Parameters

Parameter Recommended Value Source

Application Rate
0.86 - 1.2 kg/ha (for 875 WG

formulation)
[1]

1.0 - 1.4 kg/ha (for 750 WG

formulation)
[2]

Spray Volume Minimum 50 L/ha [1][2]

Wind Speed 3 - 20 km/h [1][2]

Droplet Size Coarse or larger [1][2]

Adjuvant (Hasten)
500 mL/100 L water (for post-

emergence)
[1][2]

Rainfall for Activation
20 - 30 mm within 2-3 weeks of

application
[6][7]
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Environmental & Application Factors

Potential Outcomes
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Caption: Factors influencing spray drift.
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Poor Weed Control Observed

Was application pre- or early post-emergence?

Was soil moist at application?

Yes

Adjust timing for next application

No

Was there 20-30mm rain within 3 weeks?

Yes

Consider irrigation or wait for rain

No

Were weeds small and actively growing?

Yes No

Use a knockdown herbicide for established weeds

No

Review Herbicide Rotation for Resistance

Yes

Click to download full resolution via product page

Caption: Troubleshooting poor weed control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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